Cas no 2138076-75-0 (3,4-difluoro-5-(2-methoxypyrimidin-5-yl)aniline)

• Product Name: 3,4-difluoro-5-(2-methoxypyrimidin-5-yl)aniline
• CAS No: 2138076-75-0
• MF: C₁₁H₉F₂N₃O
• MW: 237.205468893051
• CID: 6178496
• PubChem ID: 165849300
• Update Time: 2025-05-27

3,4-difluoro-5-(2-methoxypyrimidin-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-5-(2-methoxypyrimidin-5-yl)aniline
• EN300-1142176
• 2138076-75-0

• Inchi： 1S/C11H9F2N3O/c1-17-11-15-4-6(5-16-11)8-2-7(14)3-9(12)10(8)13/h2-5H,14H2,1H3
• InChI Key： YAZUWBXXRPJOGT-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1C1=CN=C(N=C1)OC)N)F

Computed Properties

• Exact Mass: 237.07136824g/mol
• Monoisotopic Mass: 237.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61Ų

Additional information on 3,4-difluoro-5-(2-methoxypyrimidin-5-yl)aniline

Comprehensive Overview of 3,4-difluoro-5-(2-methoxypyrimidin-5-yl)aniline (CAS No. 2138076-75-0)

3,4-difluoro-5-(2-methoxypyrimidin-5-yl)aniline (CAS No. 2138076-75-0) is a fluorinated aniline derivative with a pyrimidine moiety, widely recognized for its potential applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic aromatic amines, which are increasingly studied for their bioactivity and versatility in drug discovery. The presence of difluoro and methoxypyrimidine groups enhances its electronic properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties, such as improved metabolic stability and membrane permeability. Researchers are particularly interested in 3,4-difluoro-5-(2-methoxypyrimidin-5-yl)aniline for its potential role in designing kinase inhibitors and antimicrobial agents. Its structural features align with trends in fragment-based drug design, a hot topic in medicinal chemistry.

The synthesis of CAS No. 2138076-75-0 typically involves multi-step reactions, including palladium-catalyzed cross-coupling and nucleophilic aromatic substitution. These methods are frequently discussed in organic synthesis forums and patent literature, reflecting the compound's relevance in industrial and academic settings. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its structure.

From an SEO perspective, users often search for "3,4-difluoro-5-(2-methoxypyrimidin-5-yl)aniline supplier" or "CAS 2138076-75-0 price," highlighting commercial interest. Others inquire about its "mechanism of action" or "toxicity profile," indicating academic and regulatory concerns. Addressing these queries, this compound is generally handled under standard laboratory safety protocols, with no reported high-risk hazards.

Emerging trends in green chemistry have also spurred interest in optimizing the synthesis of 3,4-difluoro-5-(2-methoxypyrimidin-5-yl)aniline to reduce waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals, particularly Goal 12 (Responsible Consumption and Production).

In summary, 3,4-difluoro-5-(2-methoxypyrimidin-5-yl)aniline represents a compelling case study at the intersection of drug discovery, material science, and environmental sustainability. Its multifaceted applications ensure continued relevance in both research and industrial sectors.